5-[(4-chloro-2-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole

• IUPAC Name: 5-[(4-chloro-2-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13ClN2O2/c1-11-9-13(17)7-8-14(11)20-10-15-18-16(19-21-15)12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: SZNKAFGFVWNZDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol

Description

5-[(4-chloro-2-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[(4-chloro-2-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole is not fully understood. However, it is believed to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It is also reported to inhibit the growth of fungi and bacteria by disrupting cell wall synthesis.
Biochemical and Physiological Effects:
5-[(4-chloro-2-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole has been reported to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. It has also been reported to inhibit the growth of fungi and bacteria by disrupting cell wall synthesis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-[(4-chloro-2-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole in lab experiments is its potential as a fluorescent probe for the detection of metal ions. It also has significant antitumor, antifungal, and antibacterial activities, making it a promising compound for further research. However, its mechanism of action is not fully understood, and further studies are required to determine its safety and efficacy.

Future Directions

There are several future directions for the research of 5-[(4-chloro-2-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole. One of the major areas of research could be the development of novel drugs based on the compound for the treatment of cancer, fungal and bacterial infections. Further studies could also focus on its potential as a fluorescent probe for the detection of metal ions. Additionally, the safety and efficacy of the compound need to be further investigated to determine its potential for clinical use.
Conclusion:
In conclusion, 5-[(4-chloro-2-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole is a promising chemical compound that has potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are required to determine its safety and efficacy for clinical use.

Synthesis Methods

The synthesis of 5-[(4-chloro-2-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole involves the reaction of 4-chloro-2-methylphenol, benzaldehyde, and hydrazine hydrate in the presence of acetic acid. The resulting product is then treated with phosphorous oxychloride and triethylamine to obtain the final product.

Scientific Research Applications

5-[(4-chloro-2-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields of scientific research. It has been reported to have significant antitumor, antifungal, and antibacterial activities. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.